Cas no 1807073-58-0 (Methyl 4-bromo-2-cyano-3-hydroxybenzoate)

• Product Name: Methyl 4-bromo-2-cyano-3-hydroxybenzoate
• CAS No: 1807073-58-0
• MF: C₉H₆BrNO₃
• MW: 256.052841663361
• CID: 4954854
• Update Time: 2025-06-28

Methyl 4-bromo-2-cyano-3-hydroxybenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-bromo-2-cyano-3-hydroxybenzoate

• Inchi： 1S/C9H6BrNO3/c1-14-9(13)5-2-3-7(10)8(12)6(5)4-11/h2-3,12H,1H3
• InChI Key： ZGYYXPBERGQRLZ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C(=O)OC)=C(C#N)C=1O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 273
• XLogP3: 2.4
• Topological Polar Surface Area: 70.3

Additional information on Methyl 4-bromo-2-cyano-3-hydroxybenzoate

Methyl 4-bromo-2-cyano-3-hydroxybenzoate (CAS No. 1807073-58-0): A Versatile Intermediate in Modern Chemical Synthesis and Pharmaceutical Research

Methyl 4-bromo-2-cyano-3-hydroxybenzoate (CAS No. 1807073-58-0) is a significant compound in the realm of organic synthesis and pharmaceutical development. Its unique structural features, comprising a bromine substituent, a cyano group, and a hydroxyl group on a benzoate backbone, make it a valuable intermediate for the synthesis of various biologically active molecules. This compound has garnered considerable attention in recent years due to its utility in constructing complex scaffolds that exhibit promising pharmacological properties.

The molecular structure of Methyl 4-bromo-2-cyano-3-hydroxybenzoate (CAS No. 1807073-58-0) is characterized by its aromatic ring system, which is functionalized with multiple reactive sites. The presence of the bromine atom at the 4-position enhances its reactivity in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, facilitating the introduction of diverse substituents. Additionally, the cyano group at the 2-position serves as a versatile handle for further derivatization, including reduction to an amine or conversion to an ester.

In pharmaceutical research, Methyl 4-bromo-2-cyano-3-hydroxybenzoate (CAS No. 1807073-58-0) has been employed in the synthesis of novel therapeutic agents. Its structural motif is frequently found in natural products and drug candidates that target various diseases, including cancer, inflammation, and infectious disorders. Recent studies have highlighted its role in developing small-molecule inhibitors that modulate key biological pathways.

One notable application of this compound is in the synthesis of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways, and their dysregulation is associated with numerous diseases. Researchers have utilized Methyl 4-bromo-2-cyano-3-hydroxybenzoate (CAS No. 1807073-58-0) as a building block to create inhibitors targeting specific kinases. For instance, derivatives of this compound have shown potent activity against tyrosine kinases, which are implicated in cancer progression.

The cyano group in the molecule can be selectively reduced to an amine, providing access to a range of amine-containing intermediates that are essential for drug development. This transformation allows for further functionalization via reductive amination or nucleophilic substitution reactions, enabling the construction of complex drug-like molecules.

Another area where Methyl 4-bromo-2-cyano-3-hydroxybenzoate (CAS No. 1807073-58-0) has been extensively used is in the synthesis of heterocyclic compounds. Heterocycles are heteroatom-containing cyclic structures that are prevalent in many bioactive molecules. By incorporating this compound into heterocyclic frameworks, researchers can generate novel scaffolds with enhanced biological activity.

In conclusion, Methyl 4-bromo-2-cyano-3-hydroxybenzoate (CAS No. 1807073-58-0) is a multifaceted intermediate with broad applications in chemical synthesis and pharmaceutical research. Its unique structural features and reactivity make it an indispensable tool for medicinal chemists seeking to develop new therapeutic agents. As research continues to uncover new applications for this compound, its significance in drug discovery is likely to grow even further.